Cas no 1105194-80-6 (5-[2-(benzenesulfonyl)ethyl]-1,3,4-oxadiazol-2-amine)

• Product Name: 5-[2-(benzenesulfonyl)ethyl]-1,3,4-oxadiazol-2-amine
• CAS No: 1105194-80-6
• MF: C₁₀H₁₁N₃O₃S
• MW: 253.277640581131
• MDL: MFCD11986745
• CID: 4680188
• PubChem ID: 33678301
• Update Time: 2025-07-02

5-[2-(benzenesulfonyl)ethyl]-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-[2-(phenylsulfonyl)ethyl]-1,3,4-oxadiazol-2-amine
• 5-[2-(benzenesulfonyl)ethyl]-1,3,4-oxadiazol-2-amine

• MDL： MFCD11986745
• Inchi： 1S/C10H11N3O3S/c11-10-13-12-9(16-10)6-7-17(14,15)8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,11,13)
• InChI Key： FFSZBWOWWJAQIW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC1=NN=C(N)O1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 335
• Topological Polar Surface Area: 108

Additional information on 5-[2-(benzenesulfonyl)ethyl]-1,3,4-oxadiazol-2-amine

Professional Introduction to Compound with CAS No. 1105194-80-6 and Product Name: 5-[2-(benzenesulfonyl)ethyl]-1,3,4-oxadiazol-2-amine

The compound with the CAS number 1105194-80-6 and the product name 5-[2-(benzenesulfonyl)ethyl]-1,3,4-oxadiazol-2-amine represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The structural framework of this molecule incorporates a benzenesulfonyl group and an oxadiazole core, which are known for their ability to modulate biological pathways and exhibit therapeutic efficacy.

In recent years, the exploration of oxadiazole derivatives has been extensively studied for their role in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The presence of the benzenesulfonyl moiety in this compound enhances its binding affinity to biological targets, making it a promising candidate for further investigation. The 1,3,4-oxadiazol-2-amine core is particularly noteworthy as it provides a stable scaffold for functionalization, allowing researchers to tailor its properties for specific biological activities.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of the benzenesulfonyl and oxadiazole groups creates a versatile platform that can be modified to target different disease mechanisms. For instance, studies have shown that oxadiazole derivatives can inhibit enzymes involved in inflammation by modulating cytokine production. This makes compounds like 5-[2-(benzenesulfonyl)ethyl]-1,3,4-oxadiazol-2-amine particularly relevant in the development of novel anti-inflammatory agents.

Furthermore, the structural features of this compound suggest its utility in addressing challenges related to drug resistance. In oncology research, oxadiazole-based molecules have demonstrated the ability to disrupt cancer cell proliferation by interfering with key signaling pathways. The benzenesulfonyl group may contribute to enhanced bioavailability and metabolic stability, which are critical factors for drug efficacy. These properties make this compound an attractive candidate for preclinical studies aimed at identifying new therapeutic strategies against cancer.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. By leveraging molecular docking simulations, researchers can evaluate how 5-[2-(benzenesulfonyl)ethyl]-1,3,4-oxadiazol-2-amine interacts with target proteins such as kinases or transcription factors. This approach has been instrumental in optimizing drug candidates for better pharmacokinetic profiles. The integration of machine learning algorithms further enhances the design process by identifying structural modifications that could improve binding affinity and selectivity.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the benzenesulfonyl group necessitates careful control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the oxadiazole core efficiently. These synthetic methodologies are crucial for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

In conclusion, the compound with CAS number 1105194-80-6 and product name 5-[2-(benzenesulfonyl)ethyl]-1,3,4-oxadiazol-2-amine exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural features position it as a valuable tool for exploring new therapeutic interventions across multiple disease areas. As scientific understanding continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.